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Compound of Interest

Compound Name: Trilaciclib hydrochloride

Cat. No.: B560558 Get Quote

Application Notes and Protocols

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the preparation, storage, and handling of

Trilaciclib hydrochloride stock solutions for research purposes. Trilaciclib is a potent and

selective inhibitor of cyclin-dependent kinase 4 (CDK4) and cyclin-dependent kinase 6 (CDK6).

[1][2][3][4][5] Accurate preparation of stock solutions is critical for obtaining reliable and

reproducible results in preclinical research.

Chemical and Physical Properties
Trilaciclib hydrochloride is the dihydrochloride salt of Trilaciclib.[1][6][7] It is a yellow

crystalline solid.[8] A summary of its key chemical properties is presented in Table 1.
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Property Value Reference

Chemical Name

7',8'-dihydro-2'-[[5-(4-methyl-1-

piperazinyl)-2-pyridinyl]amino]-

spiro[cyclohexane-1,9'(6'H)-

pyrazino[1',2':1,5]pyrrolo[2,3-

d]pyrimidin]-6'-one,

dihydrochloride

[1]

Synonyms G1T28, Cosela [1][9]

Molecular Formula C₂₄H₃₀N₈O · 2HCl [1][2]

Molecular Weight 519.5 g/mol [1][6][7]

CAS Number 1977495-97-8 [1][2][9]

Solubility Data
The solubility of Trilaciclib hydrochloride is a critical factor in the preparation of stock

solutions. It is sparingly soluble in aqueous solutions at neutral pH but its solubility can be

increased by adjusting the pH. The compound is soluble in organic solvents such as Dimethyl

Sulfoxide (DMSO). A summary of solubility data is provided in Table 2.

Solvent Solubility Reference

DMSO ≥ 1.3 mg/mL (≥ 2.5 mM) [10]

Water 25 mg/mL (48.12 mM) [10]

Note: Requires sonication and

pH adjustment to 2 with HCl.
[8]

Ethanol Slightly soluble / Insoluble [1][2][10]

PBS (pH 7.2) Slightly soluble [1][2]

For most in vitro research applications, DMSO is the recommended solvent for preparing a

high-concentration primary stock solution.
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Experimental Protocols
Materials and Equipment

Trilaciclib hydrochloride powder

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM Trilaciclib Hydrochloride Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for cell-based assays.

Pre-weighing Preparation: Before opening, bring the vial of Trilaciclib hydrochloride
powder to room temperature to prevent condensation.

Weighing: Accurately weigh out a desired amount of Trilaciclib hydrochloride powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 5.195 mg of the compound.

Calculation:

Molecular Weight (MW) = 519.5 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L
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Mass (m) = C x V x MW = 0.01 mol/L x 0.001 L x 519.5 g/mol = 0.005195 g = 5.195 mg

Dissolution: Add the weighed powder to a sterile tube. Add the calculated volume of

anhydrous DMSO to the tube. For 5.195 mg, add 1 mL of DMSO.

Mixing: Cap the tube tightly and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a water bath (37°C) may be used to aid dissolution if

necessary.

Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock

solution can be sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO.

Storage and Stability
Powder: Store the solid compound at -20°C for long-term storage (up to 3 years), protected

from light and moisture.[9][10]

Stock Solution in DMSO: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[4] Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[4][9]

Visualization of Experimental Workflow and
Signaling Pathway
The following diagrams illustrate the stock solution preparation workflow and the signaling

pathway of Trilaciclib.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.invivochem.com/trilaciclib-hydrochloride.html
https://www.selleck.co.jp/datasheet/trilaciclib-hydrochloride-E457801-DataSheet.pdf
https://www.medchemexpress.com/Trilaciclib.html
https://www.medchemexpress.com/Trilaciclib.html
https://www.invivochem.com/trilaciclib-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Trilaciclib Hydrochloride Stock Solution Preparation
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Caption: Workflow for preparing Trilaciclib hydrochloride stock solution.
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Trilaciclib Mechanism of Action
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Caption: Simplified signaling pathway of Trilaciclib's mechanism of action.

Application in Research
Trilaciclib is utilized in a variety of research applications, primarily focusing on its role as a

CDK4/6 inhibitor. It is used to study cell cycle regulation, particularly the G1 phase arrest.[4][9]

A significant application is in the investigation of myelopreservation, where Trilaciclib protects

hematopoietic stem and progenitor cells from chemotherapy-induced damage.[1][8] In cell-
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based assays, working concentrations typically range from 10 nM to 3000 nM.[9] It is crucial to

prepare fresh dilutions from the stock solution for each experiment to ensure accuracy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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